N-(4-ethylphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C20H18N4O2S2/c1-3-13-6-8-14(9-7-13)22-16(25)11-24-20(26)18-19(28-12(2)21-18)17(23-24)15-5-4-10-27-15/h4-10H,3,11H2,1-2H3,(H,22,25)
• InChI Key: QBLUSDQNGWTHAG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)C
• Molecular Formula: C20H18N4O2S2
• Molecular Weight: 410.5 g/mol

Description

N-(4-ethylphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O2S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research has shown that compounds with similar structures are involved in the synthesis of diverse heterocyclic derivatives. For example, studies demonstrate the synthesis of pyridine, pyridazine, and other derivatives through reactions involving ethyl 2-arylhydrazono-3-butyrates and cyanoacetamides, highlighting a pathway for the creation of phthalazine and naphthyridine derivatives among others (E. A. E. Rady & M. Barsy, 2006). Such synthetic routes underscore the compound's role in generating a variety of heterocyclic structures that are pivotal in pharmaceutical research and development.

Biological Activities

Compounds with similar chemical frameworks have been extensively studied for their antimicrobial and anticancer properties. For instance, novel thiazole derivatives have been synthesized and shown to exhibit significant antibacterial and antifungal activities (G. Saravanan et al., 2010). Another study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which were investigated for their antitumor activities against human lung adenocarcinoma cells, with some compounds showing high selectivity and apoptosis-inducing capabilities (A. Evren et al., 2019).

Antioxidant and Anti-inflammatory Activities

The investigation into the biological activities of related compounds extends into their potential antioxidant and anti-inflammatory applications. For instance, a study on the synthesis, pharmacological activities, and molecular docking studies of ethyl 2-[2-substituted-4-(thiophenyl) thiazolyl] acetates revealed that some derivatives showed good anti-inflammatory and analgesic activities, alongside notable antioxidant properties (M. Attimarad et al., 2017).

Potential Applications in Materials Science

Beyond pharmacological applications, compounds structurally related to the query molecule have been explored for their optoelectronic properties, indicating potential utility in materials science. A study highlighted the synthesis of thiazole-containing monomers for electrochemical polymerization, aiming at conducting polymers with desirable optoelectronic properties for applications in electronics and photonics (P. Camurlu & N. Guven, 2015).